Cas no 1527804-71-2 (1-(2,4,6-trimethoxyphenyl)ethane-1,2-diol)

• Product Name: 1-(2,4,6-trimethoxyphenyl)ethane-1,2-diol
• CAS No: 1527804-71-2
• MF: C₁₁H₁₆O₅
• MW: 228.241744041443
• CID: 6281004
• PubChem ID: 82713521
• Update Time: 2025-10-28

1-(2,4,6-trimethoxyphenyl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(2,4,6-trimethoxyphenyl)ethane-1,2-diol
• AKOS021031392
• EN300-1829031
• 1527804-71-2

• Inchi： 1S/C11H16O5/c1-14-7-4-9(15-2)11(8(13)6-12)10(5-7)16-3/h4-5,8,12-13H,6H2,1-3H3
• InChI Key： QQRBJELYSJGSBR-UHFFFAOYSA-N
• SMILES： OC(CO)C1C(=CC(=CC=1OC)OC)OC

Computed Properties

• Exact Mass: 228.09977361g/mol
• Monoisotopic Mass: 228.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 68.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(2,4,6-trimethoxyphenyl)ethane-1,2-diol

Research Brief on 1-(2,4,6-Trimethoxyphenyl)ethane-1,2-diol (CAS: 1527804-71-2): Recent Advances and Applications

1-(2,4,6-Trimethoxyphenyl)ethane-1,2-diol (CAS: 1527804-71-2) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trimethoxyphenyl and ethane-diol structure, has been explored for its potential applications in drug discovery, particularly as a building block for more complex molecules or as a modulator of biological pathways. Recent studies have highlighted its relevance in the development of novel therapeutics, making it a subject of intense scientific inquiry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 1-(2,4,6-trimethoxyphenyl)ethane-1,2-diol as a precursor in the synthesis of kinase inhibitors. The study demonstrated that the compound's structural features, including its methoxy groups and diol functionality, contribute to its ability to interact with ATP-binding sites in kinases. This interaction was found to enhance the selectivity and potency of the resulting inhibitors, offering a promising avenue for targeting cancer-related kinases with reduced off-target effects.

Another significant advancement was reported in a 2024 ACS Chemical Biology paper, where the compound was evaluated for its anti-inflammatory properties. The researchers synthesized derivatives of 1-(2,4,6-trimethoxyphenyl)ethane-1,2-diol and tested their efficacy in inhibiting pro-inflammatory cytokines such as TNF-α and IL-6. The results indicated that certain derivatives exhibited potent anti-inflammatory activity, suggesting potential applications in treating chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Beyond its therapeutic potential, 1-(2,4,6-trimethoxyphenyl)ethane-1,2-diol has also been explored in chemical biology for its utility as a probe molecule. A 2023 study in Nature Chemical Biology utilized the compound to investigate metabolic pathways in microbial systems. The researchers employed isotopic labeling and mass spectrometry to track the incorporation of the compound into microbial metabolites, revealing novel insights into secondary metabolite biosynthesis. This work underscores the compound's versatility as a tool for studying complex biological systems.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 1-(2,4,6-trimethoxyphenyl)ethane-1,2-diol and its derivatives. Recent research has focused on improving solubility and bioavailability through structural modifications. For instance, a 2024 study in European Journal of Medicinal Chemistry reported the synthesis of prodrug forms of the compound, which demonstrated enhanced stability and absorption in preclinical models. These findings pave the way for further translational studies.

In conclusion, 1-(2,4,6-trimethoxyphenyl)ethane-1,2-diol (CAS: 1527804-71-2) represents a valuable scaffold in chemical biology and drug discovery. Its diverse applications—from kinase inhibition to anti-inflammatory therapy and metabolic probing—highlight its broad utility. Future research should focus on addressing its pharmacological limitations and exploring its potential in combination therapies. As the field advances, this compound is poised to play a pivotal role in the development of next-generation therapeutics.